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Cat. No.: B1680818 Get Quote

For researchers, scientists, and drug development professionals, understanding the selectivity

of a kinase inhibitor is paramount to interpreting experimental results and predicting potential

off-target effects. This guide provides a detailed comparison of the cross-reactivity profile of SB
239063, a potent p38 MAPK inhibitor, with other notable alternatives. The information is

presented through structured data tables, detailed experimental methodologies, and illustrative

diagrams to facilitate objective evaluation.

p38 MAPK Signaling Pathway Overview
The p38 mitogen-activated protein kinase (MAPK) pathway is a critical signaling cascade that

responds to cellular stress and inflammatory cytokines. Its activation leads to the downstream

phosphorylation of various transcription factors and kinases, ultimately resulting in the

production of pro-inflammatory cytokines like TNF-α and IL-6. Inhibitors like SB 239063 target

p38 MAPK to modulate these inflammatory responses.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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